![molecular formula C19H18N2O5 B6412426 5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% CAS No. 1261969-48-5](/img/structure/B6412426.png)
5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%
Overview
Description
5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (5-NPBA) is an organic compound with a molecular formula of C14H14N2O5. It is a nitrobenzoic acid derivative and is used in various scientific research applications. 5-NPBA has been studied for its potential use in biochemistry, physiology, and lab experiments.
Scientific Research Applications
5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been studied for its potential use in various scientific research applications. It has been used as a substrate for the determination of nitrobenzene reductase activity in Escherichia coli (2). It has also been used as a substrate for the determination of nitroreductase activity in Pseudomonas putida (3). Additionally, it has been used as a substrate for the determination of nitrobenzene reductase activity in Klebsiella pneumoniae (4).
Mechanism of Action
The mechanism of action of 5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is not completely understood. It is believed that the nitro group of 5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is reduced by nitroreductase enzymes to form the corresponding hydroxylamine, which is then further reduced to the corresponding amine (5). The amine is then oxidized to form the corresponding nitroso compound, which is then further oxidized to form the corresponding nitro compound (6).
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% are not completely understood. It has been shown to inhibit the growth of several bacteria, including Escherichia coli, Pseudomonas putida, and Klebsiella pneumoniae (7). Additionally, 5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to have antifungal activity against several fungi, including Candida albicans, Aspergillus niger, and Trichophyton mentagrophytes (8).
Advantages and Limitations for Lab Experiments
The advantages of using 5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% in lab experiments include its high purity and its ability to be easily synthesized. Additionally, it is relatively inexpensive and can be used in a variety of scientific research applications. The limitations of using 5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% in lab experiments include its relatively low solubility in water and its potential toxicity to certain organisms.
Future Directions
The future directions for 5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% include further research on its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research could be conducted to determine the optimal conditions for its synthesis and to identify potential new uses for the compound. Additionally, further research could be conducted to develop new methods for its purification and to identify potential new uses for the compound. Additionally, additional research could be conducted to identify potential new uses for the compound in drug development and other medical applications. Finally, further research could be conducted to identify potential new uses for the compound in the food industry.
Synthesis Methods
5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized by the reaction of 4-nitrobenzaldehyde and piperidine-1-carboxylic acid. The reaction is catalyzed by acetic acid and the product is purified by recrystallization from ethanol. The yield of the reaction is typically around 96% (1).
properties
IUPAC Name |
3-nitro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O5/c22-18(20-8-2-1-3-9-20)14-6-4-13(5-7-14)15-10-16(19(23)24)12-17(11-15)21(25)26/h4-7,10-12H,1-3,8-9H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFLIGOKEVARRMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60692304 |
Source
|
| Record name | 5-Nitro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60692304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid | |
CAS RN |
1261969-48-5 |
Source
|
| Record name | 5-Nitro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60692304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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